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Compound of Interest

Compound Name: Trisulfo-Cy3-Alkyne

Cat. No.: B15553830

Audience: Researchers, scientists, and drug development professionals.

Introduction

Trisulfo-Cy3-Alkyne is a highly water-soluble and photostable fluorescent probe designed for
the specific labeling of azide-modified biomolecules via Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC), a cornerstone of "click chemistry".[1][2] This reaction is renowned for
its high efficiency, specificity, and biocompatibility, allowing for the covalent attachment of the
bright orange-fluorescent Cy3 dye to proteins, nucleic acids, and other molecules in aqueous
environments.[3][4][5]

The key advantages of the CUAAC reaction include its rapid kinetics, high yields, and tolerance
of a wide range of functional groups, making it an ideal tool for bioconjugation.[3][5] The azide
and alkyne functional groups are bioorthogonal, meaning they do not react with native
biological functional groups, ensuring highly specific labeling.[4][5][6] The resulting triazole
linkage is extremely stable.[7] Trisulfo-Cy3-Alkyne is particularly advantageous for biological
applications due to its three sulfonate groups, which enhance its water solubility and reduce
aggregation.[1]

Quantitative Data

The properties of Trisulfo-Cy3-Alkyne make it a robust reporter for various applications,
including fluorescence microscopy, flow cytometry, and gel-based analysis.[1][2]
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Property Value Reference
Molecular Formula Css5H41N3Naz2010S3 [8]
Molecular Weight 805.9 g/mol [8]
Excitation Maximum (Aex) ~550 nm [9]
Emission Maximum (Aem) ~570 nm 9]
Molar Extinction Coefficient 150,000 M—cm™1 [8]

] 0.15 (can increase upon
Quantum Yield (P) ) ) [10]
conjugation)

o Fluorescent Labeling, FRET,
Recommended Applications ] ) [9]
Microarrays, Imaging

Visualized Reaction and Workflow
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CUuAAC Reaction Mechanism

Trisulfo-Cy3-Alkyne Azide-Modified Biomolecule
(R1-C=CH) (R2-N3)
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Stable Triazole Linkage
(Labeled Biomolecule)
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Step 1: Prepare Reagents
(Dye, Catalyst, Biomolecule)

Step 2: Prepare Azide-Modified
Biomolecule

Step 3: Perform Click Reaction

(Incubate 30-60 min at RT)

Step 4: Purify Labeled Biomolecule
(e.g., Spin Column)

Step 5: Downstream Analysis
(e.g., SDS-PAGE, Microscopy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Trisulfo-Cy3-Alkyne for Click
Chemistry Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553830#trisulfo-cy3-alkyne-click-chemistry-
labeling-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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